Cas no 2679828-95-4 (rac-2-(1R,3S)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylacetic acid)

• Product Name: rac-2-(1R,3S)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylacetic acid
• CAS No: 2679828-95-4
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5645654
• PubChem ID: 165909033
• Update Time: 2025-05-23

rac-2-(1R,3S)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277259
• rac-2-[(1R,3S)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl]acetic acid
• 2679828-95-4
• rac-2-(1R,3S)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylacetic acid

• Inchi： 1S/C12H19NO4/c1-2-6-17-12(16)13-10-5-3-4-9(7-10)8-11(14)15/h2,9-10H,1,3-8H2,(H,13,16)(H,14,15)/t9-,10+/m1/s1
• InChI Key： NGIGDTXCZIGQGV-ZJUUUORDSA-N
• SMILES： OC(C[C@@H]1CCC[C@@H](C1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-2-(1R,3S)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylacetic acid

Racemic 2-(1R,3S)-3-{(Prop-2-en-1-yloxy)carbonylamino}cyclohexylacetic Acid: A Comprehensive Overview

Racemic 2-(1R,3S)-3-{(Prop-2-en-1-yloxy)carbonylamino}cyclohexylacetic acid, also known by its CAS number 2679828-95-4, is a complex organic compound with significant potential in the field of pharmacology and drug development. This compound has garnered attention due to its unique structural properties and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a cyclohexane ring substituted with an amino group and an acetic acid moiety. The presence of the propenoyl group introduces additional complexity, enhancing the compound's ability to interact with biological systems. Researchers have found that this structure contributes to its stability and bioavailability, making it a viable candidate for drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Scientists have developed novel methodologies to construct the chiral centers, ensuring high enantiomeric purity. These methods involve multi-step reactions, including nucleophilic substitutions and cyclizations, which are critical for achieving the desired stereochemistry. The ability to synthesize this compound with high precision has opened new avenues for its application in medicinal chemistry.

In terms of pharmacological activity, this compound has shown potential as a modulator of various cellular pathways. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, preclinical trials have indicated that it may possess antioxidant properties, which could be beneficial in treating oxidative stress-related disorders.

The stereochemistry of this compound plays a crucial role in its biological activity. The (1R,3S) configuration has been shown to significantly influence the compound's interaction with target proteins, highlighting the importance of chirality in drug design. Researchers are currently exploring how slight modifications to the stereochemistry could enhance the compound's efficacy and reduce potential side effects.

Another area of interest is the compound's role in peptide synthesis. Due to its amino acid-like structure, it has been utilized as a building block in constructing bioactive peptides. This application underscores its versatility and broad applicability in the field of organic chemistry.

As research on this compound continues to progress, collaborations between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically relevant drug. The integration of advanced computational techniques, such as molecular docking and dynamic simulations, is anticipated to provide deeper insights into its mechanism of action.

In conclusion, racemic 2-(1R,3S)-3-{(Prop-2-en-1-yloxy)carbonylamino}cyclohexylacetic acid represents a promising molecule with diverse applications in medicine and biotechnology. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a key player in future therapeutic innovations.